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Introduction

Dimethachlor is a selective, pre-emergence herbicide belonging to the chloroacetamide class
of compounds.[1][2] It is primarily used to control annual grasses and some broadleaf weeds in
various crops. Its herbicidal activity stems from the inhibition of very long-chain fatty acid
(VLCFA) synthesis in susceptible plants, a mechanism it shares with other chloroacetamide
herbicides.[3][4] This technical guide provides an in-depth overview of the chemical properties,
structure, mechanism of action, synthesis, and environmental fate of Dimethachlor.

Chemical Structure and Identification

Dimethachlor, chemically known as 2-chloro-N-(2,6-dimethylphenyl)-N-(2-
methoxyethyl)acetamide, is characterized by a chloroacetamide functional group linked to a
2,6-dimethylphenyl ring and a 2-methoxyethyl group via a nitrogen atom.[2] This unique
combination of functional groups dictates its chemical behavior and herbicidal activity.

Key Structural Features:

o Chloroacetamide Group: The reactive chlorine atom in this group is crucial for its herbicidal
activity, as it is believed to be the site of interaction with its biological target.
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o 2,6-Dimethylphenyl Group: This aromatic ring contributes to the molecule's lipophilicity,
influencing its environmental mobility and interaction with biological membranes.

o 2-Methoxyethyl Group: This ether linkage can influence the molecule's solubility and
metabolic pathways.

The structural formula and various chemical identifiers for Dimethachlor are provided below.

Chemical Identifiers

Identifier Value

2-chloro-N-(2,6-dimethylphenyl)-N-(2-

UPAC Name methoxyethyl)acetamide

CAS Number 50563-36-5

Molecular Formula C13H18CINO2

SMILES CC1=C(C(=CC=C1)C)N(CCcOocC)Cc(=0O)CClI
InChl Key SCCDDNKJYDZXMM-UHFFFAOYSA-N

Physicochemical Properties

The physicochemical properties of Dimethachlor are critical for understanding its
environmental behavior, including its solubility, volatility, and potential for bioaccumulation. A
summary of these properties is presented in the following table.

Table of Physicochemical Properties
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Property Value Reference
Molecular Weight 255.74 g/mol

Physical State Colorless crystals

Melting Point 46.3 °C

Boiling Point Decomposes before boiling

Water Solubility 2100 mg/L at 20 °C

Vapor Pressure 2.3 mPaat 20 °C

Log P (Octanol-Water Partition 017
Coefficient) '

Mechanism of Action

Dimethachlor's primary mode of action is the inhibition of very long-chain fatty acid (VLCFA)
synthesis. VLCFAs are essential components of plant cell membranes and waxes. By
disrupting their synthesis, Dimethachlor interferes with cell division and growth, ultimately
leading to the death of susceptible weed seedlings. This process can also lead to secondary
effects such as the induction of apoptosis (programmed cell death) and the production of
reactive oxygen species (ROS).
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Mechanism of action of Dimethachlor.

Synthesis of Dimethachlor
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The commercial production of Dimethachlor typically involves a two-step process. The first
step is the reaction of 2,6-dimethylaniline with 2-methoxyethylamine. This is followed by an
acylation step where the resulting intermediate is reacted with chloroacetyl chloride in an
organic solvent under controlled temperature and pH to yield Dimethachlor.

Starting Materials

2,6-Dimethylaniline 2-Methoxyethylamine Chloroacetyl Chloride

Step 1: Reaction

Intermediate

Step 2: Acylation g4

Crude Product
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Dimethachlor
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Logical workflow for the synthesis of Dimethachlor.

Analytical Methodologies
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The detection and quantification of Dimethachlor and its metabolites in environmental
samples are crucial for monitoring its environmental fate and ensuring food safety. A common
and highly sensitive method for this is Ultra-High-Performance Liquid Chromatography coupled
with Orbitrap Mass Spectrometry (UHPLC-Orbitrap-MS).

Experimental Protocol: UHPLC-Orbitrap-MS Analysis

o Sample Preparation: Environmental samples (e.g., soil, water) are extracted using an
appropriate solvent, followed by a cleanup step to remove interfering substances.

o Chromatographic Separation:
o UHPLC System: A high-pressure binary pump system is used.

o Column: A reverse-phase column, such as an Accucore aQ (2.1x150mm, 2.6um), provides
good separation.

o Mobile Phase: A gradient elution is typically employed with a mobile phase consisting of
water and methanol, both containing additives like formic acid and ammonium formate to
improve ionization.

o Flow Rate: A typical flow rate is around 0.3 mL/min.
o Injection Volume: A small injection volume, such as 5 L, is used.
e Mass Spectrometric Detection:

o Mass Spectrometer: An Orbitrap mass spectrometer is used for high-resolution and
accurate mass measurements.

o lonization: Heated electrospray ionization (HESI) in positive ion mode is commonly used.

o Scan Mode: Data is acquired in full scan mode for detection and can be supplemented
with All-lon Fragmentation (AIF) for structural confirmation.

o Data Analysis: The identification of Dimethachlor and its metabolites is based on their
accurate mass, retention time, and fragmentation patterns.
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Experimental workflow for UHPLC-Orbitrap-MS analysis.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1670658?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670658?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Environmental Fate and Degradation

Understanding the environmental fate of Dimethachlor is essential for assessing its potential
ecological impact. Dimethachlor can undergo transformation in the environment, leading to
the formation of various degradation products or metabolites. Some of the known
environmental transformation products include Dimethachlor ESA (ethanesulfonic acid) and
Dimethachlor OXA (oxanilic acid), as well as a series of metabolites designated with "CGA"
numbers. The degradation of Dimethachlor in soil and water has been studied, with half-life
(DT50) values reported to be in the range of 40 to 70 days.
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Environmental degradation pathway of Dimethachlor.

Conclusion

Dimethachlor is an effective chloroacetamide herbicide with a well-defined mechanism of
action involving the inhibition of very long-chain fatty acid synthesis. Its chemical structure and
physicochemical properties govern its efficacy and environmental behavior. Advanced
analytical techniques like UHPLC-Orbitrap-MS are essential for monitoring its presence and
that of its degradation products in the environment. A thorough understanding of
Dimethachlor's chemical and structural properties is vital for its responsible use in agriculture
and for ongoing research into its environmental and toxicological effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/239.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethachlor
https://www.researchgate.net/publication/44659019_The_action_of_herbicides_on_fatty_acid_biosynthesis_and_elongation_in_barley_and_cucumber
https://pubmed.ncbi.nlm.nih.gov/20533380/
https://pubmed.ncbi.nlm.nih.gov/20533380/
https://www.benchchem.com/product/b1670658#chemical-properties-and-structure-of-dimethachlor
https://www.benchchem.com/product/b1670658#chemical-properties-and-structure-of-dimethachlor
https://www.benchchem.com/product/b1670658#chemical-properties-and-structure-of-dimethachlor
https://www.benchchem.com/product/b1670658#chemical-properties-and-structure-of-dimethachlor
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1670658?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670658?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

